Cas no 92712-49-7 (5-(3,5-Dichlorophenyl)-1H-tetrazole)

• Product Name: 5-(3,5-Dichlorophenyl)-1H-tetrazole
• CAS No: 92712-49-7
• MF: C₇H₄Cl₂N₄
• MW: 215.039458274841
• MDL: MFCD00276760
• CID: 91058
• PubChem ID: 7010312
• Update Time: 2025-04-18

5-(3,5-Dichlorophenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dichlorophenyl)-1H-tetrazole
• 5-(3,5-dichlorophenyl)-2H-tetrazole
• A925936
• MFCD00276760
• AC7799
• SY038816
• 92712-49-7
• SCHEMBL13113073
• DTXSID001293365
• SCHEMBL705727
• FT-0619620

• MDL： MFCD00276760
• Inchi： 1S/C7H4Cl2N4/c8-5-1-4(2-6(9)3-5)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
• InChI Key： VCYMSAGOTYBIHM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C2N=NNN=2)C=1)Cl

Computed Properties

• Exact Mass: 213.98100
• Monoisotopic Mass: 213.9813015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Color/Form: Light brown solid
• Density: 1.574
• Melting Point: 205-208°C
• Boiling Point: 410.2°Cat760mmHg
• Flash Point: 234.3°C
• Refractive Index: 1.641
• PSA: 54.46000
• LogP: 2.17350
• Solubility: Insoluble in water

5-(3,5-Dichlorophenyl)-1H-tetrazole Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38